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Compound of Interest

Compound Name: Malathion beta-Monoacid-d5

Cat. No.: B15294239

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Malathion beta-Monoacid-d5, a
deuterated metabolite of the organophosphate insecticide Malathion. Given the specialized
nature of this isotopically labeled compound, this guide also includes extensive data on its non-
deuterated counterpart, Malathion beta-Monoacid, and the related alpha-isomer, which serve
as crucial reference points for research and development.

Chemical Identity and Properties

Malathion beta-Monoacid-d5 is a stable, isotopically labeled form of Malathion beta-
Monoacid. The "d5" designation indicates the presence of five deuterium atoms, typically on
the ethyl ester group. This labeling makes it an ideal internal standard for quantitative analysis
by mass spectrometry, allowing for precise measurement of the non-labeled metabolite in
biological and environmental samples.

CAS Numbers and Molecular Formulas

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15294239?utm_src=pdf-interest
https://www.benchchem.com/product/b15294239?utm_src=pdf-body
https://www.benchchem.com/product/b15294239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Compound CAS Number Molecular Formula
Malathion beta-Monoacid-d5 1346599-04-9 CsH10D506PS2
Malathion beta-Monoacid 1642-51-9 CsH1506PS:2
Malathion alpha-Monoacid 1190-29-0 CsH1506PS:2
Malathion (Parent Compound) 121-75-5 C10H1906PS:2

Physicochemical Data of Malathion Monoacids

The following table summarizes key physicochemical properties for the non-deuterated alpha
and beta monoacid metabolites of Malathion. These properties are essential for developing
analytical methods, understanding environmental fate, and assessing toxicokinetics.

Property Malathion beta-Monoacid Malathion alpha-Monoacid
Molecular Weight 302.3 g/mol [1] 302.305 g/mol [2]

Boiling Point Not available 405°C at 760 mmHg[2]
Density Not available 1.388 g/cm3[2]

Water Solubility 145 mg/L at 25°C[1] Not available

Vapor Pressure 1.2 x 1074 mmHg at 20°CJ[1] 1.08 x 10~7 mmHg at 25°C[2]

pKa Not available 2.77+0.23 (Predicted)[3]
LogP Not available 2.29390[2]
Physical Form Not available OIl[3]

Metabolic Pathway of Malathion

Malathion itself exhibits relatively low toxicity in mammals. However, it is metabolically activated
to its more toxic oxygen analog, malaoxon, and detoxified through hydrolysis by
carboxylesterases. The primary detoxification pathway involves the hydrolysis of one of the
carboxyl ester linkages, leading to the formation of malathion monocarboxylic acids (alpha and
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beta isomers). Further hydrolysis can produce the dicarboxylic acid. These acidic metabolites
are more water-soluble and are readily excreted in the urine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.evitachem.com/product/evt-380116
https://www.chemsrc.com/en/cas/1190-29-0_272109.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB42545303_EN.htm
https://www.ncbi.nlm.nih.gov/books/NBK600725/
https://www.ncbi.nlm.nih.gov/books/NBK600725/
https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-cas-number
https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-cas-number
https://www.benchchem.com/product/b15294239#malathion-beta-monoacid-d5-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15294239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

